Cas no 825638-17-3 (3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo-)

• Product name: 3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo-
• CAS No: 825638-17-3
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 687953
• PubChem ID: 11207176

3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo-
• 4-[4-(dimethylamino)phenyl]-6-oxo-1H-pyridine-3-carbonitrile
• SCHEMBL5556167
• DTXSID30458777
• 825638-17-3

• Inchi： InChI=1S/C14H13N3O/c1-17(2)12-5-3-10(4-6-12)13-7-14(18)16-9-11(13)8-15/h3-7,9H,1-2H3,(H,16,18)
• InChI Key： ZJGXNQOMULLZNM-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C2=CC(=O)NC=C2C#N

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.1Ų
• XLogP3: 0.9